Cas no 903557-28-8 (4-Bromo-2,3-dihydro-1H-inden-1-amine)

4-Bromo-2,3-dihydro-1H-inden-1-amine is a brominated indane derivative featuring an amine functional group at the 1-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules and heterocyclic compounds. Its rigid indane scaffold and reactive bromo and amine groups make it valuable for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further structural diversification. The compound's well-defined stereochemistry and stability under standard conditions enhance its utility in medicinal chemistry and material science research. It is commonly employed in the development of ligands, catalysts, and bioactive scaffolds due to its balanced reactivity and synthetic accessibility.

4-Bromo-2,3-dihydro-1H-inden-1-amine structure

903557-28-8 structure

Product Name:4-Bromo-2,3-dihydro-1H-inden-1-amine

CAS No:903557-28-8

MF:C₉H₁₀BrN

MW:212.086401462555

MDL:MFCD07373950

CID:1950143

PubChem ID:43189451

Update Time:2025-10-29

4-Bromo-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

- 4-bromo-2,3-dihydro-1H-inden-1-amine
- 4-BROMO-INDAN-1-YLAMINE
- 4-bromoindan-1-ylamine
- 4-bromo-indan-1-ylamine;
- 1H-INDEN-1-AMINE, 4-BROMO-2,3-DIHYDRO-
- MVGZSXVETDUUMZ-UHFFFAOYSA-N
- EBD701260
- AB38383
- 4-Bromo-2,3-dihydro-1H-indene-1-amine
- 4-Bromo-2,3-dihydro-1H-inden-1-amine (ACI)
- (4-Bromoindan-1-yl)amine
- (S)-4-BROMO-INDAN-1-YLAMINE
- 903557-28-8
- EN300-145848
- DB-316287
- AB38387
- 1-Amino-4-bromoindane
- SCHEMBL1150600
- SY100140
- I11061
- CS-0051005
- BS-13477
- (R)-4-BROMO-INDAN-1-YLAMINE
- AKOS022473515
- AB38385
- MFCD07373950
- AKOS000223929
- DTXSID90655705
- 4-Bromo-2,3-dihydro-1H-inden-1-amine
- MDL： MFCD07373950
- Inchi： 1S/C9H10BrN/c10-8-3-1-2-7-6(8)4-5-9(7)11/h1-3,9H,4-5,11H2
- InChI Key： MVGZSXVETDUUMZ-UHFFFAOYSA-N
- SMILES： BrC1C2CCC(C=2C=CC=1)N

Computed Properties

Exact Mass: 211
Monoisotopic Mass: 211
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26
XLogP3: 1.9

4-Bromo-2,3-dihydro-1H-inden-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R1698-1g	4-Bromo-indan-1-ylamine	903557-28-8	97%	1g	3375.21CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R1698-5g	4-Bromo-indan-1-ylamine	903557-28-8	97%	5g	13483.87CNY	2021-05-07
Chemenu	CM270814-1g	4-Bromo-2,3-dihydro-1H-inden-1-amine	903557-28-8	95+%	1g	$374	2021-06-16
Chemenu	CM270814-5g	4-Bromo-2,3-dihydro-1H-inden-1-amine	903557-28-8	95+%	5g	$842	2021-06-16
Alichem	A079000728-250mg	4-Bromo-2,3-dihydro-1H-inden-1-amine	903557-28-8	97%	250mg	$174.40	2023-08-31
Alichem	A079000728-1g	4-Bromo-2,3-dihydro-1H-inden-1-amine	903557-28-8	97%	1g	$432.00	2023-08-31
Alichem	A079000728-5g	4-Bromo-2,3-dihydro-1H-inden-1-amine	903557-28-8	97%	5g	$891.00	2023-08-31
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD030206-1g	4-bromo-2,3-dihydro-1H-inden-1-amine	903557-28-8	95%	1g	$252	2023-09-07
Chemenu	CM270814-1g	4-Bromo-2,3-dihydro-1H-inden-1-amine	903557-28-8	95%+	1g	$394	2024-07-20
Chemenu	CM270814-5g	4-Bromo-2,3-dihydro-1H-inden-1-amine	903557-28-8	95%+	5g	$591	2024-07-20

4-Bromo-2,3-dihydro-1H-inden-1-amine Production Method

Production Method 1

15115-60-3

903557-28-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Hydroxyamine hydrochloride Solvents: Ethanol , Water ; 90 min, reflux
1.2 Reagents: Zinc Solvents: Acetic acid ; 48 h, rt
1.3 Reagents: Hydrochloric acid Solvents: 1,2-Dihydronaphthalene , Water

Reference

: Chemoenzymatic Synthesis of a Chiral Ozanimod Key Intermediate Starting from Naphthalene as Cheap Petrochemical Feedstock

Uthoff, Florian; et al, Journal of Organic Chemistry, 2019, 84(8), 4856-4866

Production Method 2

903557-27-7

903557-28-8

Reaction Conditions

1.1 Reagents: Acetic acid , Zinc ; 1 h, 70 °C
1.2 Reagents: Sodium hydroxide Solvents: Water

Reference

: Deconstructive Oxygenation of Unstrained Cycloalkanamines

Zhang, Jian-Wu; et al, Angewandte Chemie, 2020, 59(10), 3900-3904

Production Method 3

903557-27-7

903557-28-8

Reaction Conditions

1.1 Reagents: Zinc Solvents: Acetic acid ; 45 h, rt

Reference

: Stereoselective synthesis of (S)-1-amino-2, 3-dihydro-1H-indene-4- carbonitrile using transaminase enzymes

Sethi, Madhuresh Kumar; et al, Asian Journal of Pharmaceutical Analysis and Medicinal Chemistry, 2020, 8(2), 69-76

Production Method 4

15115-60-3

903557-28-8

Reaction Conditions

1.1 Reagents: Ammonium acetate , Sodium cyanoborohydride Solvents: Ethanol ; 2 h, 130 °C

Reference

: Microwave-accelerated reductive amination between ketones and ammonium acetate

Dong, Li; et al, Tetrahedron Letters, 2010, 51(39), 5210-5212

4-Bromo-2,3-dihydro-1H-inden-1-amine Raw materials

4-Bromo-2,3-dihydro-1H-inden-1-amine Preparation Products

4-Bromo-2,3-dihydro-1H-inden-1-amine (903557-28-8)

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